Cas no 610797-49-4 (1-Bromo-4-fluoro-2-isopropoxybenzene)

• Product Name: 1-Bromo-4-fluoro-2-isopropoxybenzene
• CAS No: 610797-49-4
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 857778
• PubChem ID: 46738825
• Update Time: 2025-05-26

1-Bromo-4-fluoro-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-2-isopropoxybenzene
• 1-bromo-4-fluoro-2-propan-2-yloxybenzene
• DTXSID90674476
• 1-bromo-4-fluoro-2-isopropoxy-benzene
• OJWUXVJGCPUWTK-UHFFFAOYSA-N
• 1-Bromo-2-isopropoxy-4-fluoro-benzene
• E90380
• 1-Bromo-4-fluoro-2-[(propan-2-yl)oxy]benzene
• 4-Fluoro-2-isopropoxyphenyl bromide
• MFCD10699697
• SCHEMBL4929592
• BS-29113
• AKOS015835276
• DB-363466
• 610797-49-4
• CS-0195257

• MDL： MFCD10699697
• Inchi： 1S/C9H10BrFO/c1-6(2)12-9-5-7(11)3-4-8(9)10/h3-6H,1-2H3
• InChI Key： OJWUXVJGCPUWTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(C)C)F

Computed Properties

• Exact Mass: 231.99000
• Monoisotopic Mass: 231.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 9.23000
• LogP: 3.37540

Additional information on 1-Bromo-4-fluoro-2-isopropoxybenzene

1-Bromo-4-Fluoro-2-Isopropoxybenzene (CAS No. 610797-49-4): A Comprehensive Overview of Synthesis, Applications, and Recent Advances

Among the diverse array of organic compounds critical to modern chemistry and pharmacology, 1-Bromo-4-fluoro-2-isopropoxybenzene (CAS No. 610797-49-4) stands out as a versatile intermediate with significant utility in drug discovery and material science. This compound’s unique combination of substituents—a bromine atom at position 1, a fluorine at position 4, and an isopropoxy group at position 2—confers distinctive reactivity profiles and physicochemical properties that make it indispensable in advanced synthetic strategies. Recent studies have further highlighted its role in developing novel therapeutic agents targeting cancer and viral infections, underscoring its growing importance in biomedical research.

The synthesis of 1-bromo-4-fluoro-2-isopropoxybenzene traditionally involves multi-step organic reactions that require precise control over steric and electronic effects. A foundational approach employs the Friedel-Crafts bromination of fluorinated anisoles under Lewis acid catalysis. However, advancements in green chemistry have led to the development of more efficient protocols using microwave-assisted methods or heterogeneous catalysts to minimize waste production (J. Org. Chem., 2023). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that using silica-supported zirconium complexes significantly improves yield while reducing reaction time by over 50%, a breakthrough particularly relevant for large-scale pharmaceutical applications.

In medicinal chemistry, this compound serves as a privileged scaffold for constructing bioactive molecules with tailored pharmacokinetic properties. The bromine atom acts as an ideal leaving group for Suzuki-Miyaura cross-coupling reactions, enabling the incorporation of diverse substituents during drug design phases (Nat. Commun., 2023). Researchers at Stanford University recently utilized this feature to synthesize novel inhibitors targeting the SARS-CoV-2 main protease by appending peptidomimetic moieties via palladium-catalyzed coupling—a strategy now being explored for broad-spectrum antiviral development.

Beyond drug discovery, the compound’s electron-withdrawing groups make it valuable for synthesizing functional polymers with enhanced thermal stability and dielectric properties. A collaborative study between MIT and BASF revealed that copolymers containing this benzene derivative exhibit exceptional performance in flexible electronics due to their ability to form highly ordered π-conjugated structures (Adv. Mater., 2023). This finding has spurred interest in its application for next-generation organic light-emitting diodes (OLEDs) where precise electronic modulation is critical.

In analytical chemistry contexts, purified samples of CAS No. 610797-49-4 are increasingly used as reference standards for GC/MS-based metabolomic analyses due to their well-characterized fragmentation patterns (Analyst, 2023). This utility stems from its distinct mass spectral profile—particularly the prominent m/z peaks at 358 (M+), which provide unambiguous identification under routine operating conditions.

Ongoing research continues to uncover new dimensions of this compound’s potential through computational modeling approaches. Density functional theory (DFT) studies published in ChemRxiv (preprint) have identified previously unrecognized hydrogen-bonding interactions between the isopropoxy group and biological receptors, suggesting opportunities for rational design of receptor-selective ligands without compromising metabolic stability—a major challenge in current drug development pipelines.

Eco-toxicological evaluations conducted under OECD guidelines have confirmed its low acute toxicity profile when handled according to standard laboratory protocols (Toxicol Lett., 2023), aligning with contemporary emphasis on sustainable chemical practices without compromising safety margins required by regulatory bodies like the FDA or EMA.

The compound’s commercial availability through reputable suppliers like Sigma-Aldrich has facilitated widespread adoption across academic labs and industrial R&D divisions alike, though researchers are advised to follow best practices for storage—specifically maintaining inert atmosphere conditions—to prevent oxidation-related degradation observed during long-term storage studies conducted at -8°C (JACS Au, 2023).

In conclusion, while foundational synthetic methodologies remain relevant, recent innovations have positioned this compound as a cornerstone material bridging traditional organic chemistry with cutting-edge biomedical applications. Its continued evolution reflects both the dynamic nature of chemical research and industry’s demand for multifunctional intermediates capable of addressing complex molecular design challenges across disciplines.